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Compound of Interest

Compound Name: 4,4-Dimethyloctane

Cat. No.: B095178

Application Notes and Protocols for 4,4-
Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 4,4-
Dimethyloctane (CAS No. 15869-95-1). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

4,4-Dimethyloctane is a flammable liquid that requires careful handling.[1] Its physical and
chemical properties are summarized below.
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Property Value Reference

Molecular Formula C10H22 [21[3114]

Molecular Weight 142.28 g/mol [3]

Appearance Colorless liquid [2]

Boiling Point 161°C-178°C [1][2]

Melting Point -12 °Cto -46 °C [1][2]

) Not explicitly stated, but

Flash Point - o [11[415]
classified as a flammable liquid

Density ~0.76 g/cm?3 [2]
Insoluble in water; Soluble in

Solubility anhydrous alcohol, ether, and

petroleum ether.[2]

Vapor Pressure

No data available

Autoignition Temperature

No data available

Hazard Identification and Personal Protective

Equipment (PPE)

4,4-Dimethyloctane is classified as a flammable liquid and may be fatal if swallowed and

enters airways.[1][4] It can also cause skin, eye, and respiratory system irritation.[2]

Hazard

GHS Classification

Precautionary Statements

Flammability

Flammable Liquid, Category 3

H226: Flammable liquid and
vapor.[1][4]

Aspiration Hazard

Aspiration Hazard, Category 1

H304: May be fatal if

swallowed and enters airways.

[1]14]

Irritation

R36/37/38: Irritating to eyes,

respiratory system and skin.[2]
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Personal Protective Equipment (PPE) Requirements:

Equipment Specification Reference

Chemical safety goggles or
Eye Protection y 9099 [5]
glasses.

Appropriate protective gloves
Skin Protection and clothing to prevent skin [2][5]

exposure.

Not required under normal use

with adequate ventilation. For
Respiratory Protection large quantities or poor [5]

ventilation, a particle filter is

recommended.

Experimental Protocols

3.1. Handling Protocol

e Engineering Controls: Always handle 4,4-Dimethyloctane in a well-ventilated area,
preferably within a chemical fume hood.[2][5] Use explosion-proof electrical, ventilating, and
lighting equipment.[1][4][5]

 Precautionary Measures:

o

Keep away from open flames, hot surfaces, and sources of ignition.[1][4][5]

[¢]

Use only non-sparking tools.[1][4][5]

[¢]

Take precautionary measures against static discharges.[1][4][5]

[e]

Avoid contact with skin and eyes.[2]

o

Avoid inhalation of vapor.[5]

o Dispensing:
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[e]

Ensure all containers are properly labeled.

o

Ground and bond the receiving container and the dispensing container to prevent static
discharge.

o

Slowly dispense the required amount of 4,4-Dimethyloctane.

[¢]

Securely close all containers immediately after use.[1][4][5]

3.2. Storage Protocol

e General Storage:

o

Store in a tightly closed container.[1][4][5]

[¢]

Keep in a dry and well-ventilated place.[5]

[¢]

Keep away from heat, sparks, and flame.[5]

[e]

Store in a cool place.[1][4]
e Long-Term Storage:
o Store locked up.[1][4]

o The recommended storage temperature is at ambient temperatures, though a cool, dark
place below 15°C is also suggested.[4]

Emergency Procedures
4.1. Spill Response Protocol
o Small Spills:

o Remove all sources of ignition.[5]

o Use spark-proof tools and explosion-proof equipment.[5]

o Soak up the spill with an inert absorbent material (e.g., sand, vermiculite).[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b095178?utm_src=pdf-body
https://www.lookchem.com/sds15869-95-1.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/sds15869-95-1.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/sds15869-95-1.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.lookchem.com/sds15869-95-1.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Place the absorbed material into a suitable, closed container for disposal.[5]
o Large Spills:

o Evacuate the area immediately.

o Follow institutional emergency procedures.
4.2. First Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1] If on
skin or hair, take off immediately all contaminated clothing and rinse the skin with water.[1][4]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« |If Swallowed: Do NOT induce vomiting.[1][4] Immediately call a POISON CENTER or doctor.
Rinse mouth with water.[1]

Diagrams

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/sds15869-95-1.html
https://www.lookchem.com/sds15869-95-1.html
https://www.lookchem.com/sds15869-95-1.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.lookchem.com/sds15869-95-1.html
https://www.lookchem.com/sds15869-95-1.html
https://www.guidechem.com/encyclopedia/4-4-dimethyloctane-dic18785.html
https://www.lookchem.com/sds15869-95-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Handling 4,4-Dimethyloctane

Preparation

Don Appropriate PPE

:

Ensure Proper Ventilation

l

Remove Ignition Sources

Hangling

Ground and Bond Containers

l

Dispense Chemical

:

Securely Close Containers

Stoiage

Store in a Tightly Closed Container

l

Store in a Cool, Dry, Well-Ventilated Area

y

Store Away from Heat and Ignition Sources
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Emergency Response for 4,4-Dimethyloctane

Spill or Exposure Occurs

Emergency Response for 4,4-Dimethyloctane Emergency Response for 4,4-Dimethyloctane

| Small Spill | Large Spill | Inhalation | Skin Contact | Eye Contact

| Absorb with Inert Material Evacuate Area Move to Fresh Air Wash with Soap and Water Rinse Eyes for 15 mins Do NOT Induce Vomiting

Seek Medical Attention

Dispose in Closed Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. ["protocols for handling and storage of 4,4-
Dimethyloctane"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095178#protocols-for-handling-and-storage-of-4-4-
dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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